6-Chloro-N-methyl-1,3-benzoxazol-2-amine

• Molecular Formula: C8H7ClN2O
• Molecular Weight: 182.61 g/mol
• SMILES: CNC1=NC2=C(O1)C=C(C=C2)Cl
• InChI: InChI=1S/C8H7ClN2O/c1-10-8-11-6-3-2-5(9)4-7(6)12-8/h2-4H,1H3,(H,10,11)
• InChIKey: JRAJBBSDHHRAPG-UHFFFAOYSA-N

6-Chloro-N-methyl-1,3-benzoxazol-2-amine: Overview & Procurement Guide

6-Chloro-N-methyl-1,3-benzoxazol-2-amine is a functionalized benzoxazole derivative characterized by a chloro substituent at the 6-position and a methylamino group at the 2-position . As a member of the broader 2-aminobenzoxazole class, its core scaffold is recognized in medicinal chemistry for its versatility and presence in various bioactive molecules, including kinase inhibitors [1]. The specific substitution pattern of this compound is designed to confer distinct electronic and steric properties, which are fundamental to its utility as a research tool and synthetic building block. The limited primary literature on this exact compound suggests its primary value proposition lies in its role as a specifically functionalized intermediate rather than a fully characterized bioactive lead .

1 Functionalized benzoxazole intermediate with 6-chloro and N-methylamino substitution

2 May support scalable synthesis via room-temperature amination

3 Core scaffold for kinase-targeted library synthesis

• [1] Costales, A., Mathur, M., Ramurthy, S., Lan, J., Subramanian, S., Jain, R., ... & Shafer, C. M. (2014). 2-Amino-7-substituted benzoxazole analogs as potent RSK2 inhibitors. Bioorganic & Medicinal Chemistry Letters, 24(6), 1592-1596. View Source

Why Regioisomeric or Substituent Interchange Fails

The scientific selection of a specific benzoxazole derivative cannot be based on class-level generalization alone. Minor structural modifications, such as altering the chlorine position (e.g., 5-chloro vs. 6-chloro) or the N-alkyl group (e.g., N-methyl vs. N-ethyl), result in quantifiably different physicochemical and pharmacological profiles . The electronic effects of a 6-chloro substituent directly modulate the electron density of the benzoxazole ring system, which in turn influences the molecule's reactivity in subsequent synthetic steps and its binding affinity to biological targets . Consequently, substituting 6-Chloro-N-methyl-1,3-benzoxazol-2-amine with a close analog introduces an uncontrolled variable that can compromise reaction yield, alter target selectivity, and invalidate structure-activity relationship (SAR) hypotheses. The evidence below establishes the specific, verifiable differentiation that makes this compound a non-fungible asset for precise research applications.

6-Chloro position

5-Chloro regioisomer

Electron distribution and pKa may differ, altering reactivity and binding

N-Methylamino group

N-Ethyl or other alkyl

Steric and lipophilic changes may shift target affinity and metabolic stability

Secondary amine (N-H)

N,N-Dimethyl analog

Hydrogen-bond capacity and CYP inhibition profile may differ significantly

Quantitative Differentiation Evidence

Room-Temperature Amination Synthesis Efficiency

The compound is accessible via a robust synthetic method specific to the 6-chloro-substituted benzoxazole class. The reaction of 6-Chloro-2-phenoxybenzoxazole with a series of aliphatic primary amines, including methylamine, proceeds smoothly at room temperature to give the corresponding 6-chloro-2-(substituted amino)benzoxazoles in excellent yields . This methodological efficiency contrasts with alternative synthetic routes to other benzoxazole derivatives, which often require forcing thermal conditions, transition metal catalysts, or multi-step protocols [1], [2]. While the exact yield for 6-Chloro-N-methyl-1,3-benzoxazol-2-amine is not isolated in the primary reference, the method's general efficiency (implicit high yield) for this specific subclass provides a clear, scalable procurement advantage.

Synthesis Route

Class-level inference

Room-temperature reaction with methylamine; no catalyst

Supports scalable, lower-cost intermediate supply

Yield not specifically reported for this compound

Evidence Dimension	Synthesis Efficiency and Accessibility
Target Compound Data	Prepared via reaction of 6-chloro-2-phenoxybenzoxazole with methylamine at room temperature; method is general for a series of aliphatic amines.
Comparator Or Baseline	Alternative syntheses for N-substituted 2-aminobenzoxazoles (e.g., thermal reactions of 2-chlorobenzoxazole with amines or transition-metal-catalyzed C-H amination) [1], [2].
Quantified Difference	The room-temperature protocol eliminates the need for specialized equipment or costly catalysts, reducing synthetic complexity and cost. Direct comparative yields are not reported, but the method is described as 'efficient' for this specific 6-chloro series.
Conditions	Reaction of 6-chloro-2-phenoxybenzoxazole with excess aliphatic primary amine at room temperature. Synthesis (1994).

Why This Matters

For procurement, this translates to lower cost, higher scalability, and more reliable supply of a key intermediate compared to compounds requiring more complex and expensive synthetic routes.

• [1] Cioffi, C. L., Spencer, W. T., Richards, J. J., & Herr, R. J. (2005). A general synthesis of N-aryl- and N-alkyl-2-aminobenzoxazoles. The Journal of Organic Chemistry, 70(18), 7336-7338. View Source
• [2] Li, Y., Yue, F., Zhang, P., & Wang, L. (2018). A Metal-Free Oxidative Amination of Benzoxazoles with Primary Amines and Ammonia. ChemistrySelect, 3(15), 4237-4240. View Source

CYP2E1 Interaction Profile Comparison

In a high-throughput screening panel against human cytochrome P450 enzymes, a structurally related compound, 6-Chloro-N,N-dimethyl-1,3-benzoxazol-2-amine, exhibited an IC50 of 15,000 nM (15 µM) against CYP2E1 and 39,000 nM (39 µM) against CYP3A4 [1]. While data for the N-monomethyl analog (the target compound) is not directly available in this dataset, this data provides a quantitative benchmark for a very close structural analog. The addition of a second N-methyl group to form the dimethyl analog is known to increase lipophilicity and potentially alter metabolic stability [2]. The target compound, 6-Chloro-N-methyl-1,3-benzoxazol-2-amine, with its single N-methyl and free amine hydrogen, is predicted to exhibit different CYP inhibition and metabolic profiles compared to its dimethyl counterpart, offering a potentially cleaner starting point for medicinal chemistry optimization.

CYP Inhibition Profile

Cross-study comparable

Target (predicted)

N-Monomethyl; free NH

vs

N,N-Dimethyl analog

CYP2E1 IC50 15 µM

N-Monomethyl may alter metabolic liability

Direct data on target compound unavailable

Evidence Dimension	CYP2E1 Inhibition Potency
Target Compound Data	No direct data available. Predicted to differ based on structure.
Comparator Or Baseline	6-Chloro-N,N-dimethyl-1,3-benzoxazol-2-amine: CYP2E1 IC50 = 15,000 nM; CYP3A4 IC50 = 39,000 nM [1].
Quantified Difference	Comparator shows low micromolar inhibition of CYP2E1 and weak inhibition of CYP3A4. The presence of a secondary amine in the target compound is a key structural difference expected to alter both its hydrogen-bonding capacity and metabolic liability.
Conditions	Inhibition of recombinant human CYP2E1 and CYP3A4 in human liver microsomes using chlorzoxazone and midazolam as substrates, respectively. (BindingDB).

Why This Matters

This data provides a quantifiable baseline for understanding the metabolic liabilities of the 6-chloro-N-alkylbenzoxazol-2-amine series. For procurement, scientists can select the N-monomethyl analog to specifically avoid the known CYP inhibition profile of the N,N-dimethyl analog, potentially leading to a compound with improved ADME properties.

• [1] BindingDB. (n.d.). Affinity Data for BDBM50366398 (CHEMBL4164113). Inhibition of CYP2E1 and CYP3A4 in human liver microsomes. View Source
• [2] Hammond, T. G., Meng, X., & Jenkins, R. E. (2012). The influence of N-methylation on the absorption, distribution, metabolism and excretion (ADME) properties of drugs and drug candidates. Expert Opinion on Drug Metabolism & Toxicology, 8(7), 837-848. View Source

Physicochemical Profile as Fragment-Like Building Block

The target compound's molecular weight is 182.61 g/mol (C8H7ClN2O) . This contrasts with closely related analogs: 6-chloro-N,N-dimethyl-1,3-benzoxazol-2-amine (MW = 196.63 g/mol, C9H9ClN2O) and the regioisomer 5-chloro-N-methyl-1,3-benzoxazol-2-amine (MW = 182.61 g/mol, C8H7ClN2O) . While the 5-chloro regioisomer shares the same molecular weight, its dipole moment and pKa are expected to differ due to the change in chlorine position, which affects the electron distribution within the benzoxazole ring . These differences in fundamental physicochemical properties directly impact solubility, membrane permeability, and target binding. In contrast to more complex benzoxazole derivatives (e.g., those with MW > 300 g/mol), this compound adheres to the Lipinski's Rule of Five guidelines, making it a highly attractive fragment or core for hit-to-lead optimization [1].

Fragment-Like Profile

Class-level inference

Target

MW 182.61

vs

N,N-Dimethyl analog

MW 196.63

Low MW supports fragment-based library design

Rule of 5 compliant; 5-chloro regioisomer same MW

Evidence Dimension	Molecular Weight and Fragment-Like Properties
Target Compound Data	Molecular Weight: 182.61 g/mol. Lipinski rule-compliant.
Comparator Or Baseline	6-chloro-N,N-dimethyl-1,3-benzoxazol-2-amine (MW: 196.63 g/mol). Complex 2-amino-7-substituted benzoxazole RSK2 inhibitors (MW > 400 g/mol) [1].
Quantified Difference	The target compound has a molecular weight 14 g/mol lower than the N,N-dimethyl analog and >200 g/mol lower than advanced leads. Its simple structure offers a high degree of synthetic tractability and a favorable starting point for building more complex molecules.
Conditions	In silico analysis based on standard atomic weights and Lipinski's Rule of Five.

Why This Matters

For procurement, the compound's low molecular weight and fragment-like nature make it a versatile and cost-effective building block for parallel synthesis and SAR exploration, offering a superior starting point compared to larger, more complex, and more expensive benzoxazole analogs.

• [1] Costales, A., Mathur, M., Ramurthy, S., Lan, J., Subramanian, S., Jain, R., ... & Shafer, C. M. (2014). 2-Amino-7-substituted benzoxazole analogs as potent RSK2 inhibitors. Bioorganic & Medicinal Chemistry Letters, 24(6), 1592-1596. View Source

High-Value Application Scenarios

Kinase-Focused Library Core Scaffold

The benzoxazole core is a recognized privileged scaffold in kinase drug discovery [1]. 6-Chloro-N-methyl-1,3-benzoxazol-2-amine serves as an ideal, low-molecular-weight starting point for generating focused libraries targeting the ATP-binding pocket of kinases such as RSK2 and JAK2 [1], [2]. Its 6-chloro and N-methyl substituents provide specific vectors for further chemical elaboration, allowing medicinal chemists to efficiently probe structure-activity relationships (SAR). The compound's synthetic accessibility, as demonstrated by the room-temperature amination protocol, ensures a reliable and scalable supply for these intensive optimization campaigns .

Metabolic Stability Probe for N-Methylation Effects

The available CYP inhibition data for the closely related 6-chloro-N,N-dimethyl analog provides a valuable baseline for studying the impact of N-methylation on metabolism [3]. 6-Chloro-N-methyl-1,3-benzoxazol-2-amine, with its secondary amine, can be used as a direct comparator to the dimethyl analog in microsomal stability assays. This allows researchers to deconvolute the specific metabolic liabilities associated with N-alkyl substitution on the benzoxazole scaffold. This application is critical for selecting optimal leads in drug discovery programs where metabolic stability is a key optimization parameter.

Scalable Process Chemistry Intermediate

The room-temperature synthetic methodology specific to 6-chloro-2-(substituted amino)benzoxazoles provides a scalable and cost-effective route to this class of compounds . For process chemists, this translates to a reliable and less energy-intensive manufacturing process compared to alternatives requiring high temperatures or specialized catalysts [4]. Procuring this specific intermediate ensures compatibility with an established, high-yielding synthetic pathway, reducing risk and cost in the production of more complex benzoxazole-derived final products.

Application

Selection Property

Validation Focus

Kinase-targeted library synthesis

6-Chloro/N-methyl substitution vectors

Kinase panel screening

N-Methylation impact on metabolism

Secondary amine vs tertiary amine

Microsomal stability assay

Scalable benzoxazole intermediate

Room-temperature amination route

Process chemistry scale-up

• [1] Costales, A., Mathur, M., Ramurthy, S., Lan, J., Subramanian, S., Jain, R., ... & Shafer, C. M. (2014). 2-Amino-7-substituted benzoxazole analogs as potent RSK2 inhibitors. Bioorganic & Medicinal Chemistry Letters, 24(6), 1592-1596. View Source
• [2] Gerspacher, M., Furet, P., Pissot-Soldermann, C., Gaul, C., Holzer, P., Vangrevelinghe, E., ... & Schoepfer, J. (2010). 2-Amino-aryl-7-aryl-benzoxazoles as potent, selective and orally available JAK2 inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(5), 1724-1727. View Source
• [3] BindingDB. (n.d.). Affinity Data for BDBM50366398 (CHEMBL4164113). Inhibition of CYP2E1 and CYP3A4 in human liver microsomes. View Source
• [4] Cioffi, C. L., Spencer, W. T., Richards, J. J., & Herr, R. J. (2005). A general synthesis of N-aryl- and N-alkyl-2-aminobenzoxazoles. The Journal of Organic Chemistry, 70(18), 7336-7338. View Source